Cas no 1467452-84-1 (2-Amino-5,5-dimethylhexanamide)

• Product Name: 2-Amino-5,5-dimethylhexanamide
• CAS No: 1467452-84-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5697168
• PubChem ID: 64990535
• Update Time: 2024-03-01

2-Amino-5,5-dimethylhexanamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL4521514
• EN300-186791
• 2-amino-5,5-dimethylhexanamide
• AKOS014321899
• CS-0272690
• 1467452-84-1
• Hexanamide, 2-amino-5,5-dimethyl-
• 2-Amino-5,5-dimethylhexanamide

• Inchi： 1S/C8H18N2O/c1-8(2,3)5-4-6(9)7(10)11/h6H,4-5,9H2,1-3H3,(H2,10,11)
• InChI Key： VTCAPSIEEUTMNG-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)(C)C)N)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 275.9±23.0 °C(Predicted)
• pka: 16.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives